Sulfurous acid Sulfurous acid Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion.
Brand Name: Vulcanchem
CAS No.: 7782-99-2
VCID: VC20889149
InChI: InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)
SMILES: OS(=O)O
Molecular Formula: H2SO3
H2O3S
Molecular Weight: 82.08 g/mol

Sulfurous acid

CAS No.: 7782-99-2

Cat. No.: VC20889149

Molecular Formula: H2SO3
H2O3S

Molecular Weight: 82.08 g/mol

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Sulfurous acid - 7782-99-2

Specification

Description Sulfurous acid, also known as [so(OH)2] or acide sulfureux, belongs to the class of inorganic compounds known as non-metal sulfites. These are inorganic non-metallic compounds containing a sulfite as its largest oxoanion.
CAS No. 7782-99-2
Molecular Formula H2SO3
H2O3S
Molecular Weight 82.08 g/mol
IUPAC Name sulfurous acid
Standard InChI InChI=1S/H2O3S/c1-4(2)3/h(H2,1,2,3)
Standard InChI Key LSNNMFCWUKXFEE-UHFFFAOYSA-N
Isomeric SMILES [OH2+]S(=O)[O-]
SMILES OS(=O)O
Canonical SMILES [H+].[H+].[O-]S(=O)[O-]

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